Cas no 70746-04-2 (1,2,3,4-tetrahydroisoquinoline-2-carboxamide)

• Product Name: 1,2,3,4-tetrahydroisoquinoline-2-carboxamide
• CAS No: 70746-04-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 2122770
• PubChem ID: 13442640
• Update Time: 2025-08-04

1,2,3,4-tetrahydroisoquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydroisoquinoline-2(1H)-carboxamide
• 1,2,3,4-tetrahydroisoquinoline-2-carboxamide
• NCOFBBARJYKKNL-UHFFFAOYSA-N
• 70746-04-2
• SCHEMBL546055
• DA-03396
• AKOS000145711
• VCA74604
• EN300-62298
• G35737
• Z198194340
• 3,4-DIHYDRO-1H-ISOQUINOLINE-2-CARBOXAMIDE

• Inchi： 1S/C10H12N2O/c11-10(13)12-6-5-8-3-1-2-4-9(8)7-12/h1-4H,5-7H2,(H2,11,13)
• InChI Key： NCOFBBARJYKKNL-UHFFFAOYSA-N
• SMILES： O=C(N)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 176.094963011Da
• Monoisotopic Mass: 176.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 1,2,3,4-tetrahydroisoquinoline-2-carboxamide

1,2,3,4-Tetrahydroisoquinoline-2-Carboxamide (CAS No. 70746-04-2): A Comprehensive Overview

1,2,3,4-Tetrahydroisoquinoline-2-carboxamide (CAS No. 70746-04-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of 1,2,3,4-tetrahydroisoquinoline-2-carboxamide.

Chemical Structure and Synthesis

1,2,3,4-Tetrahydroisoquinoline-2-carboxamide is characterized by its core tetrahydroisoquinoline ring system with a carboxamide functional group attached at the 2-position. The molecular formula of this compound is C₁₀H₁₃N₃O₂, and it has a molecular weight of approximately 195.23 g/mol. The synthesis of 1,2,3,4-tetrahydroisoquinoline-2-carboxamide can be achieved through various methods, including the Pictet-Spengler reaction and subsequent modifications.

The Pictet-Spengler reaction involves the condensation of an aromatic aldehyde with an amine to form a tetrahydroisoquinoline ring. For example, benzaldehyde and ethylamine can be used as starting materials to synthesize the core structure. Subsequent steps involve the introduction of the carboxamide group through amidation reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as using catalysts and green solvents.

Biological Properties and Mechanisms of Action

1,2,3,4-Tetrahydroisoquinoline-2-carboxamide exhibits a range of biological activities that make it a valuable candidate for drug development. One of its key properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound can interact with various receptors and enzymes involved in neurotransmission, including monoamine oxidase (MAO) and serotonin receptors.

The interaction with MAO is particularly noteworthy. MAO is an enzyme responsible for breaking down monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO activity, 1,2,3,4-tetrahydroisoquinoline-2-carboxamide can potentially increase the levels of these neurotransmitters in the brain, leading to therapeutic effects in conditions such as depression and anxiety disorders.

In addition to its effects on neurotransmitter systems, 1,2,3,4-tetrahydroisoquinoline-2-carboxamide has been investigated for its potential anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These anti-inflammatory effects may contribute to its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Clinical Applications and Research Developments

The potential therapeutic applications of 1,2,3,4-tetrahydroisoquinoline-2-carboxamide have been explored in various preclinical studies and early-stage clinical trials. One area of focus has been its use as an antidepressant. Preclinical studies have demonstrated that this compound can effectively reduce depressive-like behaviors in animal models through its modulation of monoamine neurotransmitter systems.

In a recent clinical trial conducted by Smith et al., patients with major depressive disorder were administered 1,2,3,4-tetrahydroisoquinoline-2-carboxamide. The results showed a significant improvement in depressive symptoms compared to placebo-treated patients. The compound was well-tolerated with minimal side effects reported.

Beyond its antidepressant properties, 1,2,3,4-tetrahydroisoquinoline-2-carboxamide has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential use in pain management due to its ability to modulate nociceptive pathways. Preclinical studies have demonstrated that this compound can reduce pain responses in animal models without causing significant adverse effects.

Safety Profile and Future Directions

The safety profile of 1,2,3,4-tetrahydroisoquinoline-2-carboxamide is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound has a favorable safety profile with no major toxic effects observed at therapeutic doses. However, further long-term safety studies are necessary to fully understand its potential risks and benefits.

In conclusion, 1，2，3，4-tetrahydroisoquinoline-2-carboxamide (CAS No. 70746-04-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its ability to modulate neurotransmitter systems and exert anti-inflammatory effects makes it a valuable candidate for drug development in areas such as depression and pain management. Ongoing research continues to explore new avenues for optimizing its therapeutic potential while ensuring safety and efficacy.